Cas no 2229247-97-4 (5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine)

• Product Name: 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine
• CAS No: 2229247-97-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5866137
• PubChem ID: 165948999
• Update Time: 2025-08-05

5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine
• EN300-1762964
• 2229247-97-4

• Inchi： 1S/C9H10N4/c1-6-2-3-7(4-11-6)8-5-12-9(10)13-8/h2-5H,1H3,(H3,10,12,13)
• InChI Key： QRYPVMBKNSZHEJ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine

5-(6-Methylpyridin-3-yl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine, identified by the CAS number 2229247-97-4, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of imidazole, a heterocyclic aromatic compound, and features a pyridine ring substituted with a methyl group. The unique combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery.

5-(6-Methylpyridin-3-yl)-1H-imidazol-2-amine exhibits a fascinating array of biological activities. Recent studies have highlighted its potential as a modulator of various cellular pathways, making it a promising candidate for therapeutic interventions. Researchers have explored its role in inhibiting key enzymes and receptors associated with neurodegenerative diseases, cancer, and inflammatory conditions. These findings underscore the compound's versatility and its potential to serve as a lead molecule in drug development.

The synthesis of 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance yield but also ensure the formation of high-purity product, which is crucial for subsequent biological evaluations.

One of the most compelling aspects of this compound is its ability to interact with cellular targets through multiple mechanisms. For instance, studies have demonstrated that 5-(6-methylpyridin-3-yl)-1H-imidazol-2-amine can act as an antagonist or agonist depending on the receptor type and concentration. This dual functionality adds another layer of complexity to its pharmacological profile and opens up new avenues for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 5-(6-methylpyridin-3-yli)imidazolium compounds. These studies provide insights into the binding affinities and selectivities of the molecule towards various protein targets. Such information is invaluable for guiding further optimization efforts and refining the compound's bioavailability and efficacy.

In terms of pharmacokinetics, 5-(6-methylpyridin-3-yli)imidazolium derivatives have shown favorable absorption profiles in preclinical models. However, challenges remain in improving their stability and reducing potential off-target effects. Ongoing research is focused on modifying the chemical structure to enhance these properties while maintaining or improving biological activity.

The application of 5-(6-methylpyridin-3-yli)imidazolium compounds extends beyond traditional drug discovery. They have also been investigated for their potential in agrochemicals and materials science. For example, certain derivatives have shown promise as fungicides or as components in advanced materials with unique electronic properties.

Looking ahead, the development of 5-(6-methylpyridin-3-yli)imidazolium compounds holds immense potential for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate their progression from laboratory research to clinical trials.

In conclusion, 5-(6-methylpyridin--yli)imidazolium compounds, represented by CAS number 2229247--97--, stand at the forefront of chemical innovation. Their diverse biological activities, coupled with ongoing advancements in synthetic methodologies and computational tools, position them as key players in future therapeutic strategies.